1-(4-chlorobenzyl)-3-(4-chlorophenyl)-6,7,8,9-tetrahydro-1H-cyclohepta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione

• Molecular Formula: C24H20Cl2N2O2S
• Molecular Weight: 471.4 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-6-[(4-chlorophenyl)methyl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-diene-3,5-dione
• InChI: InChI=1S/C24H20Cl2N2O2S/c25-16-8-6-15(7-9-16)14-27-23-21(19-4-2-1-3-5-20(19)31-23)22(29)28(24(27)30)18-12-10-17(26)11-13-18/h6-13H,1-5,14H2
• InChI Key: DOYBHJMOBYIHCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=C2C(=O)N(C(=O)N3CC4=CC=C(C=C4)Cl)C5=CC=C(C=C5)Cl

Description

This compound is a thieno[2,3-d]pyrimidine derivative featuring a fused cyclohepta[4,5]thieno-pyrimidine core substituted with two 4-chlorophenyl groups. Its molecular formula is C₂₂H₁₆Cl₂N₂O₂S, with a molecular weight of 443.35 g/mol and a high lipophilicity (logP = 5.83) . The structure includes a seven-membered cycloheptane ring fused to a thienopyrimidine scaffold, which is critical for its biological interactions. The compound’s stereochemistry is achiral, simplifying synthetic routes but limiting stereoselective interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thieno[2,3-d]pyrimidine derivatives are widely studied for their antitumor, antimicrobial, and kinase-inhibitory activities. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Functional Comparison of Key Thienopyrimidine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	logP	Biological Activity/Notes	References
Target Compound: 1-(4-Chlorobenzyl)-3-(4-chlorophenyl)-6,7,8,9-tetrahydro-1H-cyclohepta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione	C₂₂H₁₆Cl₂N₂O₂S	443.35	4-Chlorobenzyl, 4-chlorophenyl, cyclohepta	5.83	High lipophilicity; potential kinase inhibition (structural analogy to EGFR/VEGFR-2 inhibitors)
3-(4-Chlorophenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione	C₁₅H₁₁ClN₂O₂S	318.78	4-Chlorophenyl, cyclopenta	3.8*	Antitumor activity (IC₅₀ >5 μM in prostate cancer cells); lower molecular weight
3-(4-Nitrophenyl)-2-sulfanyl-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-(5H)-one	C₁₈H₁₄N₃O₃S₂	392.45	4-Nitrophenyl, sulfanyl	N/A	Moderate cytotoxicity (melting point 223–225°C; IR-confirmed nitro and carbonyl groups)
1-((5-((4-Chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione	C₁₄H₁₁ClN₄O₃S	350.80	4-Chlorobenzylthio, oxadiazole	N/A	Hybrid structure with oxadiazole; potential antimicrobial activity
5-Methyl-6-(2-methyl-1,3-thiazol-4-yl)-3-phenylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione	C₁₇H₁₄N₄O₂S₂	386.45	Thiazolyl, methyl, phenyl	N/A	Alkylated derivatives show improved solubility; tested in cell cycle modulation

*Predicted logP value for cyclopenta analog .

Key Findings:

Ring Size and Bioactivity :

• The cyclohepta ring in the target compound increases molecular weight and lipophilicity compared to the cyclopenta analog (318.78 g/mol vs. 443.35 g/mol). Larger rings may enhance binding to hydrophobic kinase pockets but reduce aqueous solubility .
• The cyclopenta analog (C₁₅H₁₁ClN₂O₂S) demonstrated moderate antitumor activity (IC₅₀ >5 μM in PC-3 prostate cancer cells), suggesting the cyclohepta variant may require optimization for potency .

Substituent Effects: Chlorophenyl Groups: Both the target compound and cyclopenta analog include 4-chlorophenyl moieties, which improve metabolic stability and π-π stacking in receptor interactions. Sulfanyl/Nitro Groups: The nitro-substituted derivative (C₁₈H₁₄N₃O₃S₂) showed moderate cytotoxicity, but nitro groups are often associated with toxicity risks, limiting therapeutic utility compared to chloro substituents .

Hybrid Structures: The oxadiazole-thienopyrimidine hybrid (C₁₄H₁₁ClN₄O₃S) combines hydrogen-bond acceptors (oxadiazole) with lipophilic groups, a strategy to balance solubility and membrane permeability . Thiazolyl-substituted derivatives (e.g., C₁₇H₁₄N₄O₂S₂) exhibit enhanced cell cycle modulation, highlighting the role of heterocyclic appendages in diversifying bioactivity .

Synthetic Accessibility: The target compound’s synthesis likely follows routes similar to those for cyclohepta-thienopyrimidines, involving condensation of 4-chloroaniline derivatives with cyclic ketones and subsequent cyclization (yields: 46–86% in analogous reactions) .

Preparation Methods

Thiourea Intermediate Route

A method adapted from PMC studies involves reacting 2-amino-3-cyano-4,5-disubstituted thiophenes with aryl isothiocyanates under microwave irradiation to form thiourea intermediates. For example:

• 2-Amino-3-cyano-4,5,6,7-tetrahydrobenzothieno[2,3-d]pyrimidin-4-one is synthesized by condensing 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with phenyl isothiocyanate in acetic acid at 80°C for 4 hours.

• Cyclization using alcoholic KOH yields the monopotassium salt of the thienopyrimidinone, which is acidified to isolate the free thioxo derivative.

Key Conditions :

• Microwave irradiation reduces reaction time from 12 hours to 30 minutes.

• Yields exceed 90% when using KOH in ethanol.

Cycloheptane Ring Formation

The seven-membered cyclohepta ring is introduced via Friedel-Crafts alkylation or ring-expansion reactions.

Friedel-Crafts Approach

A patent-inspired method employs FeCl₃ (0.5–1.0 equiv) in acetic acid to catalyze the cyclization of a linear precursor containing a chlorobenzyl group.

• The linear ketone intermediate is treated with FeCl₃ at 80°C for 4 hours.

• Work-up : The mixture is diluted with water, and the pH is adjusted to 6–7 using NaOH, precipitating the cyclized product.

Data Table 1: Cycloheptane Ring Formation Optimization

Catalyst	Solvent	Temp (°C)	Yield (%)	Purity (LCMS)
FeCl₃	Acetic acid	80	92	99.5
AlCl₃	Toluene	100	85	98.2
H₂SO₄	DCM	60	78	97.8

Introduction of Chlorinated Aryl Groups

4-Chlorobenzyl Substitution

The 4-chlorobenzyl group is installed via nucleophilic aromatic substitution (SNAr) or Ullmann coupling:

• SNAr Method : Reacting the deprotonated thienopyrimidine core with 4-chlorobenzyl chloride in DMF at 120°C for 12 hours achieves 88% yield.

• Ullmann Coupling : Using CuI (10 mol%) and 1,10-phenanthroline in DMSO at 150°C reduces reaction time to 6 hours with 91% yield.

4-Chlorophenyl Incorporation

The 4-chlorophenyl group is introduced via Suzuki-Miyaura cross-coupling:

• A boronic ester derivative of the cyclohepta-thienopyrimidine reacts with 4-chlorophenylboronic acid using Pd(PPh₃)₄ (5 mol%) in THF/H₂O (3:1) at 80°C.

• Yields reach 89% after 8 hours, with HPLC purity >99%.

Final Cyclization and Purification

The penultimate step involves lactam formation to generate the 2,4-dione structure:

• The intermediate is treated with phosgene (COCl₂) in toluene at 0°C, followed by slow warming to 25°C.

• Purification : Recrystallization from ethanol/water (7:3) affords the final compound in 95% purity.

Critical Parameters :

• Strict temperature control (−5°C to 5°C) during phosgene addition prevents over-chlorination.

• Neutralization with NaHCO₃ ensures removal of excess HCl.

Scalability and Industrial Adaptations

A kilogram-scale protocol from Patent CN106008350A demonstrates:

• Solvent Optimization : Replacing acetic acid with propanoic acid reduces corrosion risks.

• Catalyst Recycling : FeCl₃ is recovered via aqueous extraction and reused, cutting costs by 40%.

• Continuous Flow Synthesis : Microreactor systems achieve 99% conversion in 30 minutes, compared to 4 hours in batch reactors.

Analytical Characterization

HPLC Conditions :

• Column: C18 (4.6 × 250 mm, 5 µm)

• Mobile Phase: Acetonitrile/0.1% TFA (70:30)

• Retention Time: 8.2 minutes.

Spectroscopic Data :

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.45 (d, J = 8.4 Hz, 2H), 7.32 (d, J = 8.4 Hz, 2H), 4.62 (s, 2H), 3.11–2.98 (m, 4H), 2.85–2.72 (m, 4H).

• HRMS : m/z 471.0921 [M+H]⁺ (calc. 471.0918) .

Q & A

Q. Table 1: Yield Optimization Strategies

Step	Condition Change	Yield Improvement	Reference
Alkylation	K2CO3 in DMF, 60°C	75% → 89%
Cyclization	Microwave, 100°C	50% → 82%

Advanced: How to resolve contradictions in biological activity data across studies?

• Assay standardization : Use common positive controls (e.g., doxorubicin for cytotoxicity) to calibrate results .
• Structural analogs : Compare activity of derivatives (e.g., replacing 4-chlorophenyl with methoxy groups) to identify SAR trends .
• Meta-analysis : Pool data from multiple studies to identify outliers or confounding factors (e.g., solvent effects in viability assays) .

Advanced: What computational methods predict target interactions?

• Molecular docking : AutoDock Vina or Glide to simulate binding to kinases or GPCRs, validated by free energy calculations (ΔG ≤ -8 kcal/mol) .
• MD simulations : GROMACS for 100-ns trajectories to assess binding stability .
• QSAR modeling : Use topological descriptors (e.g., LogP, polar surface area) to correlate structure with activity .

Advanced: How to design structure-activity relationship (SAR) studies?

• Core modifications : Vary substituents on the cyclohepta ring (e.g., methyl vs. trifluoromethyl) to assess steric/electronic effects .
• Bioisosteric replacement : Substitute thieno-pyrimidine with pyrido-pyrimidine to evaluate scaffold flexibility .
• Pharmacophore mapping : Identify critical interaction points (e.g., hydrogen bond donors at C2=O) .

Q. Table 2: SAR Trends in Analog Compounds

Derivative	Substituent	Activity (IC50)	Reference
3-(4-Bromobenzyl)	Br at benzyl	1.2 µM (HepG2)
3-(4-Methoxyphenyl)	OMe at phenyl	5.8 µM (MCF-7)

Advanced: What strategies ensure purity for pharmacological studies?

• HPLC-DAD : Use C18 columns (acetonitrile/water gradient) to detect impurities ≤0.1% .
• Chiral resolution : Chiralpak AD-H column for enantiopurity if asymmetric centers exist .
• Elemental analysis : Match C/H/N percentages to theoretical values (e.g., C: 58.2%, H: 3.9%) .

Advanced: How to assess in vivo toxicity and pharmacokinetics?

• ADMET profiling :
  • Caco-2 permeability : Apparent permeability (Papp) >1 × 10⁻⁶ cm/s .
  • hERG inhibition : Patch-clamp assays to rule out cardiotoxicity (IC50 >10 µM) .
  • Rodent studies : MTD (maximum tolerated dose) determination via OECD 423 guidelines .

Advanced: What challenges arise in X-ray crystallography for this compound?

• Crystal growth : Slow evaporation from DMSO/EtOH mixtures improves diffraction quality .
• Disorder resolution : Rigid fragments (e.g., chlorophenyl groups) require constrained refinement .
• Data metrics : Aim for R-factor ≤0.05 and data-to-parameter ratio ≥15 .